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Compound of Interest

Compound Name: Bis(2-ethoxyethyl) adipate

Cat. No.: B086696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ecotoxicity of common adipate plasticizers

in aquatic environments. Adipate esters are widely used as replacements for phthalate

plasticizers, and understanding their environmental impact is crucial for sustainable material

development and environmental risk assessment. This document summarizes key ecotoxicity

data, details standardized experimental protocols, and visualizes a known toxicological

pathway.

Quantitative Ecotoxicity Data
The following table summarizes the aquatic ecotoxicity of several adipate plasticizers

compared to the well-studied phthalate, DEHP. The data is presented as LC50 (lethal

concentration for 50% of the population), EC50 (effective concentration for 50% of the

population), and NOEC (no observed effect concentration). Lower values indicate higher

toxicity.
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Plasticizer Species Endpoint Duration
Value
(mg/L)

Reference

Di(2-

ethylhexyl)

adipate

(DEHA)

Daphnia

magna

(Water Flea)

EC50

(Immobilisatio

n)

48 hours >0.78 [1]

Daphnia

magna

(Water Flea)

NOEC

(Reproductio

n)

21 days 0.024 [1]

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 96 hours >0.78 [1]

Lepomis

macrochirus

(Bluegill)

LC50 96 hours >0.9 [1]

Pimephales

promelas

(Fathead

Minnow)

LC50 96 hours >0.77 [1]

Selenastrum

capricornutu

m (Green

Algae)

EC50 96 hours >0.73 [1]

Dibutyl

adipate

(DBA)

Fish LC50 96 hours 3.7

Daphnia

magna

(Water Flea)

EC50 48 hours 17

Selenastrum

capricornutu

NOEC 72 hours 2.0
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m (Green

Algae)

Diisononyl

adipate

(DINA)

Fish,

Daphnia,

Algae

Acute

LC50/EC50
48-96 hours

No effects at

saturation
[2][3]

Diisodecyl

adipate

(DIDA)

Fish,

Daphnia,

Algae

Acute

LC50/EC50
48-96 hours

No effects at

saturation
[4]

Di(2-

ethylhexyl)

phthalate

(DEHP) (for

comparison)

Daphnia

magna

(Water Flea)

LC50 48 hours 0.3

Pimephales

promelas

(Fathead

Minnow)

LC50 96 hours 0.6

Selenastrum

capricornutu

m (Green

Algae)

EC50 96 hours 0.13

Note: For DINA and DIDA, specific LC50/EC50 values are often not reported as no adverse

effects are typically observed at concentrations up to their water solubility limit. This indicates a

low acute aquatic toxicity.

Experimental Protocols
The ecotoxicity data presented in this guide are primarily generated using standardized test

guidelines from the Organisation for Economic Co-operation and Development (OECD). These

protocols ensure data quality and comparability across different studies and chemicals.
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OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This test assesses the effects of a substance on the growth of freshwater microalgae.

Test Organism: Commonly Pseudokirchneriella subcapitata (formerly Selenastrum

capricornutum).

Principle: Exponentially growing algae are exposed to a range of concentrations of the test

substance in a nutrient-rich medium for 72 hours.

Procedure:

Prepare a geometric series of at least five test concentrations and a control.

Inoculate test flasks with a low, known concentration of exponentially growing algae.

Incubate the flasks under constant illumination and temperature (21-24°C) for 72 hours.

Measure algal biomass (e.g., cell counts, fluorescence) at the start and at 24, 48, and 72

hours.

Endpoint: The primary endpoint is the inhibition of growth, expressed as the average specific

growth rate. From this, the EC50 (the concentration causing a 50% reduction in growth rate)

is calculated.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test
This test evaluates the acute toxicity of a substance to daphnids (Daphnia magna).

Test Organism:Daphnia magna, less than 24 hours old.

Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours.

Procedure:
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Prepare a geometric series of at least five test concentrations and a control in suitable test

vessels.

Introduce a set number of daphnids (e.g., 20 per concentration, divided into replicates)

into each vessel.

Incubate at a constant temperature (18-22°C) with a defined light-dark cycle.

Observe and record the number of immobilized daphnids at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The primary endpoint is the EC50, the concentration at which 50% of the daphnids

are immobilized after 48 hours.

OECD Guideline 203: Fish, Acute Toxicity Test
This test determines the acute lethal toxicity of a substance to fish.

Test Organism: Various species can be used, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio).

Principle: Fish are exposed to a range of concentrations of the test substance for 96 hours.

Procedure:

Acclimate fish to test conditions.

Prepare a geometric series of at least five test concentrations and a control.

Introduce a set number of fish into each test tank.

Maintain the test conditions (temperature, pH, dissolved oxygen) within narrow limits for

96 hours.

Record mortalities and any sublethal effects at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50, the concentration that is lethal to 50% of the

test fish within the 96-hour exposure period.
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Signaling Pathway Visualization
Some adipate plasticizers are suspected of acting as endocrine-disrupting chemicals (EDCs) in

aquatic organisms. The following diagram illustrates a hypothesized signaling pathway for

thyroid hormone disruption in fish exposed to certain adipate plasticizers, such as Diisobutyl

Adipate (DIBA).[5][6][7]
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Hypothesized Thyroid Hormone Disruption Pathway in Fish

This diagram illustrates that exposure to certain adipate plasticizers may lead to an

upregulation of the tshβ gene in the pituitary gland and the dio1 gene in target tissues. This

could result in increased production of thyroid-stimulating hormone and conversion of thyroxine

(T4) to the more active triiodothyronine (T3). Simultaneously, the downregulation of thyroid

hormone receptor genes (trα and trβ) may alter the cellular response to thyroid hormones,

leading to potential developmental and physiological effects.[5][6][7]
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The following diagram illustrates a generalized experimental workflow for conducting an

aquatic ecotoxicity test based on OECD guidelines.

Preparation Phase Exposure Phase

Data Collection & Analysis

Test Substance
Preparation

Definitive Test:
Exposure to Test

Concentrations & Control

Test Organism
Culturing & Acclimation

Test Media
Preparation

Range-Finding Test
(Optional)

 informs concentrations

Observation & Data
Recording (e.g., Mortality,
Immobilization, Growth)

Statistical Analysis
(e.g., Probit, Logit)

Determination of
Endpoints (LC50, EC50, NOEC)

Click to download full resolution via product page

Generalized Aquatic Ecotoxicity Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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